Cas no 57764-52-0 (1,2-BENZISOXAZOLE-3-CARBOXYLIC ACID, 5,6-DINITRO-, METHYL ESTER)

1,2-BENZISOXAZOLE-3-CARBOXYLIC ACID, 5,6-DINITRO-, METHYL ESTER structure
57764-52-0 structure
Product Name:1,2-BENZISOXAZOLE-3-CARBOXYLIC ACID, 5,6-DINITRO-, METHYL ESTER
CAS No:57764-52-0
MF:C9H5N3O7
MW:267.151901960373
CID:3180252
PubChem ID:85853708
Update Time:2025-04-21

1,2-BENZISOXAZOLE-3-CARBOXYLIC ACID, 5,6-DINITRO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 1,2-BENZISOXAZOLE-3-CARBOXYLIC ACID, 5,6-DINITRO-, METHYL ESTER
    • 57764-52-0
    • Methyl 5,6-dinitro-1,2-benzisoxazole-3-carboxylate
    • DTXSID201229879
    • Inchi: 1S/C9H5N3O7/c1-18-9(13)8-4-2-5(11(14)15)6(12(16)17)3-7(4)19-10-8/h2-3H,1H3
    • InChI Key: IDZGMVUJSXAWBN-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C(=CC=2C(C(=O)OC)=N1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 267.01274951Da
  • Monoisotopic Mass: 267.01274951Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 144Ų
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